molecular formula C9H10N2O2 B8522443 2-(hydroxyimino)-N-methyl-2-phenylacetamide

2-(hydroxyimino)-N-methyl-2-phenylacetamide

Cat. No. B8522443
M. Wt: 178.19 g/mol
InChI Key: GGCIDHNMFIKXIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(hydroxyimino)-N-methyl-2-phenylacetamide is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(hydroxyimino)-N-methyl-2-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(hydroxyimino)-N-methyl-2-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

2-hydroxyimino-N-methyl-2-phenylacetamide

InChI

InChI=1S/C9H10N2O2/c1-10-9(12)8(11-13)7-5-3-2-4-6-7/h2-6,13H,1H3,(H,10,12)

InChI Key

GGCIDHNMFIKXIV-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C(=NO)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydroxylamine hydrochloride (5.96 g, 2.5 eq.) was added to a solution of N-methyl-2-oxo-2-phenylacetamide (5.6 g, 34.3 mmol) in pyridine (25 ml). After stirring for 10 h at room temperature, the excess pyridine was removed in vacuo and the residue was taken up in 250 ml of dichloromethane. The organic phase was washed with 200 ml of water and then again with aqueous hydrochloric acid (0.1 M, 250 ml). The precipitated solid was filtered off, giving 2-(hydroxyimino)-N-methyl-2-phenylacetamide as a yellow solid (2.31 g, pure Z isomer). The filtrate was concentrated by evaporation in vacuo. This gave 4.50 g of 2-(hydroxyimino)-N-methyl-2-phenylacetamide (Z/E=mixture of isomers) as a yellow solid.
Quantity
5.96 g
Type
reactant
Reaction Step One
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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